[4-(3-Chloro-2-methylpropyl)phenyl](triethyl)silane

• CAS RN: 89193-67-9
• Molecular Formula: C16H27ClSi
• Molecular Weight: 282.9 g/mol
• IUPAC Name: [4-(3-chloro-2-methylpropyl)phenyl]-triethylsilane
• InChI: InChI=1S/C16H27ClSi/c1-5-18(6-2,7-3)16-10-8-15(9-11-16)12-14(4)13-17/h8-11,14H,5-7,12-13H2,1-4H3
• InChI Key: MGMZPWKOPOMKRJ-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)C1=CC=C(C=C1)CC(C)CCl

Description

[4-(3-Chloro-2-methylpropyl)phenyl](triethyl)silane is a useful research compound. Its molecular formula is C16H27ClSi and its molecular weight is 282.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 24.7 parts of 2-methyl-3-(4-bromophenyl)-propyl chloride in 20 parts of tetrahydrofuran (THF) were added dropwise to 2.4 parts of magnesium in 25 parts of THF. The reaction was maintained at from 50° to 52° C., and the mixture was then refluxed for a further 30 minutes. 16.5 parts of triethylchlorosilane were added dropwise at room temperature and the mixture was then refluxed again for 6 hours, cooled and filtered. The solution was concentrated and the residue was distilled to give, at a boiling point of 115°-120° C./0.01 mm Hg, 20.3 parts of 2-methyl-3-(4-triethylsilylphenyl)-propyl chloride of n24 1.5080.